Cas no 16168-98-2 (Ethanone,1-[5-(1-methylethyl)-1H-pyrrol-3-yl]-)

• Product Name: Ethanone,1-[5-(1-methylethyl)-1H-pyrrol-3-yl]-
• CAS No: 16168-98-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 121464
• PubChem ID: 13442901
• Update Time: 2025-04-18

Ethanone,1-[5-(1-methylethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-(1-methylethyl)-1H-pyrrol-3-yl]-
• Ethanone, 1-[5-(1-methylethyl)-1H-pyrrol-3-yl]- (9CI)
• 1-(5-Isopropyl-1H-pyrrol-3-yl)ethanone
• 1-(5-propan-2-yl-1H-pyrrol-3-yl)ethanone
• 16168-98-2
• Ethanone,1-[5-(1-methylethyl)-1H-pyrrol-3-yl]-(9ci)

• Inchi： 1S/C9H13NO/c1-6(2)9-4-8(5-10-9)7(3)11/h4-6,10H,1-3H3
• InChI Key： OEYKVRFXFLFSMW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC(=C1)C(C)C

Computed Properties

• Exact Mass: 150.09196
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones